4,6-Dichloronicotinic acid
Cat. No. B189603
M. Wt: 192 g/mol
InChI Key: ILMIEWNDXAKVNI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07144907B2
Procedure details
Sodium hydroxide (40 mL, 6.25 M solution) was added to a stirred solution of 4,6-dichloronicotinic acid ethyl ester (22) (25.95 g, 118 mmol) in 4:1:1 THF:MeOH:water (600 mL). After 30 minutes, the reaction mixture was acidified to pH 2 with concentrated HCl, diluted with 1:1 EtOAc:Et2O and washed with water and brine. The organic layer was dried (Na2SO4) and concentrated. The resulting off-white solid was twice concentrated from toluene to give the desired product (23) as a white solid (21.73 g, 96%).
Yield
96%
Identifiers
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REACTION_CXSMILES
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[OH-].[Na+].C([O:5][C:6](=[O:15])[C:7]1[C:12]([Cl:13])=[CH:11][C:10]([Cl:14])=[N:9][CH:8]=1)C.C1COCC1.Cl>CCOC(C)=O.O.CO>[Cl:13][C:12]1[C:7]([C:6]([OH:15])=[O:5])=[CH:8][N:9]=[C:10]([Cl:14])[CH:11]=1 |f:0.1|
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Inputs
Step One
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Name
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Quantity
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40 mL
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Name
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Quantity
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25.95 g
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Type
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reactant
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Smiles
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C(C)OC(C1=CN=C(C=C1Cl)Cl)=O
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C1CCOC1
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Cl
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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CCOC(=O)C
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Step Four
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Name
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Quantity
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600 mL
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Type
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solvent
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Smiles
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O
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Step Five
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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CO
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
WASH
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Type
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WASH
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Details
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Et2O and washed with water and brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The organic layer was dried (Na2SO4)
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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The resulting off-white solid was twice concentrated from toluene
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Outcomes
Product
Details
Reaction Time |
30 min |
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Name
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Type
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product
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Smiles
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ClC1=CC(=NC=C1C(=O)O)Cl
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 21.73 g | |
| YIELD: PERCENTYIELD | 96% | |
| YIELD: CALCULATEDPERCENTYIELD | 95.9% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
